Cas no 139072-20-1 (5-isocyanato-1H-indole)

5-Isocyanato-1H-indole is a reactive heterocyclic compound featuring both an indole scaffold and an isocyanate functional group. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of indole-based ureas, carbamates, and other derivatives with potential pharmacological or materials science applications. The isocyanate group enables efficient conjugation with nucleophiles such as amines or alcohols, offering versatility in constructing complex molecular architectures. Its indole core is of interest due to its prevalence in bioactive molecules, making this compound useful for medicinal chemistry research. Careful handling is required due to the reactivity of the isocyanate moiety.

5-isocyanato-1H-indole structure

Product Name:5-isocyanato-1H-indole

CAS No:139072-20-1

MF:C₉H₆N₂O

MW:158.15674161911

CID:1259756

PubChem ID:83382950

Update Time:2025-06-08

5-isocyanato-1H-indole Chemical and Physical Properties

Names and Identifiers

- 1H-Indole, 5-isocyanato-
- 5-isocyanato-1H-indole
- EN300-1835080
- 139072-20-1
- SCHEMBL25404894
- Inchi： 1S/C9H6N2O/c12-6-11-8-1-2-9-7(5-8)3-4-10-9/h1-5,10H
- InChI Key： WTVWOEQOQAPYCR-UHFFFAOYSA-N
- SMILES： O=C=NC1C=CC2=C(C=1)C=CN2

Computed Properties

Exact Mass: 158.048012819g/mol
Monoisotopic Mass: 158.048012819g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 45.2Å²

5-isocyanato-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1835080-0.05g	5-isocyanato-1H-indole	139072-20-1	0.05g	$792.0	2023-09-19
Enamine	EN300-1835080-0.1g	5-isocyanato-1H-indole	139072-20-1	0.1g	$829.0	2023-09-19
Enamine	EN300-1835080-0.25g	5-isocyanato-1H-indole	139072-20-1	0.25g	$867.0	2023-09-19
Enamine	EN300-1835080-0.5g	5-isocyanato-1H-indole	139072-20-1	0.5g	$905.0	2023-09-19
Enamine	EN300-1835080-1.0g	5-isocyanato-1H-indole	139072-20-1	1g	$943.0	2023-05-26
Enamine	EN300-1835080-2.5g	5-isocyanato-1H-indole	139072-20-1	2.5g	$1848.0	2023-09-19
Enamine	EN300-1835080-5.0g	5-isocyanato-1H-indole	139072-20-1	5g	$2732.0	2023-05-26
Enamine	EN300-1835080-10.0g	5-isocyanato-1H-indole	139072-20-1	10g	$4052.0	2023-05-26
Enamine	EN300-1835080-1g	5-isocyanato-1H-indole	139072-20-1	1g	$943.0	2023-09-19
Enamine	EN300-1835080-5g	5-isocyanato-1H-indole	139072-20-1	5g	$2732.0	2023-09-19